Cas no 395074-84-7 (methyl 2-(isoquinolin-5-yl)acetate)

• Product Name: methyl 2-(isoquinolin-5-yl)acetate
• CAS No: 395074-84-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18417622
• CID: 1508803
• PubChem ID: 22337565
• Update Time: 2025-09-26

methyl 2-(isoquinolin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl isoquinolin-5-ylacetate
• 5-isoquinolineacetic acid, methyl ester
• LogP
• methyl 2-(isoquinolin-5-yl)acetate
• SVFDHVXOUIKKJP-UHFFFAOYSA-N
• methyl 5-isoquinolinylacetate
• DB-087029
• Z1509509613
• 395074-84-7
• SCHEMBL4022975
• AKOS022883325
• EN300-225372
• isoquinolin-5-yl-acetic acid methyl ester
• CHEMBL4996579
• methyl 2-isoquinolin-5-ylacetate

• MDL： MFCD18417622
• Inchi： 1S/C12H11NO2/c1-15-12(14)7-9-3-2-4-10-8-13-6-5-11(9)10/h2-6,8H,7H2,1H3
• InChI Key： SVFDHVXOUIKKJP-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.187
• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 160.213°C
• Refractive Index: 1.602
• PSA: 39.19